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Compound of Interest

Compound Name: C16-Sphingosine-1-phosphate

Cat. No.: B591434 Get Quote

C16-S1P Technical Support Center
This technical support guide provides researchers, scientists, and drug development

professionals with essential information regarding the storage, handling, and shelf life of C16-
Sphingosine-1-Phosphate (C16-S1P).

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for C16-S1P?

A: C16-S1P should be stored at -20°C.[1][2]

Q2: What is the shelf life of C16-S1P?

A: When stored correctly at -20°C, C16-S1P has a stability of at least 4 years.[1]

Q3: How should I handle the shipping of C16-S1P?

A: C16-S1P is typically shipped at room temperature for domestic destinations within the

continental US. International shipping conditions may vary and often involve shipment at -20°C.

[1][2]

Q4: In what form is C16-S1P supplied?

A: C16-S1P is supplied as a crystalline solid.[1][2]

Q5: How do I solubilize C16-S1P?
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A: The solubility of C16-S1P varies depending on the solvent. It is soluble in 0.3 M NaOH at a

concentration of 4 mg/ml. However, it has very limited solubility in DMF, DMSO, and PBS (pH

7.2), with concentrations being less than 50 µg/ml.[1][2] For most biological experiments, it is

advisable to first dissolve it in a suitable solvent before further dilution into aqueous buffers.

Troubleshooting Guide
Issue: I am having difficulty dissolving C16-S1P in my aqueous buffer.

Solution: C16-S1P has poor solubility in neutral aqueous solutions like PBS.[1][2] It is

recommended to first prepare a stock solution in a solvent in which it is more soluble. Based

on the provided data, 0.3 M NaOH can be used. After initial solubilization, you can then dilute

the stock solution into your experimental buffer. Be mindful of the final concentration of the

initial solvent in your experiment to avoid any off-target effects.

Issue: My experimental results are inconsistent.

Solution 1: Improper Storage. Verify that the C16-S1P has been consistently stored at -20°C.

Improper storage can lead to degradation of the lipid.

Solution 2: Multiple Freeze-Thaw Cycles. Avoid repeated freeze-thaw cycles of your stock

solutions. It is best practice to aliquot your stock solution into single-use volumes to maintain

stability.

Solution 3: Purity. The purity of C16-S1P is reported to be ≥95%.[1][2] If you suspect issues

with purity, it is best to contact the supplier for documentation.

Data Presentation
Table 1: Storage and Solubility of C16-S1P
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Parameter Value Reference

Storage Temperature -20°C [1][2]

Shelf Life ≥ 4 years [1]

Physical Form Crystalline Solid [1][2]

Solubility

   0.3 M NaOH 4 mg/ml [1][2]

   DMF <50 µg/ml [1][2]

   DMSO <50 µg/ml [1][2]

   PBS (pH 7.2) <50 µg/ml [1][2]

Experimental Protocols
While specific experimental protocols will vary based on the research application, a general

workflow for preparing C16-S1P for cell-based assays is as follows:

Aliquoting: Upon receiving the C16-S1P, if it is not already aliquoted, allow the vial to

equilibrate to room temperature before opening to prevent condensation. Weigh out the

desired amount for your stock solution or use the entire vial.

Solubilization: Based on the data in Table 1, select an appropriate solvent. For a

concentrated stock, 0.3 M NaOH is a viable option. Carefully add the solvent to the

crystalline solid. Vortex briefly to ensure complete dissolution.

Dilution: For your working solution, dilute the stock solution into your cell culture media or

experimental buffer. It is crucial to perform this dilution step carefully to avoid precipitation of

the lipid. Add the stock solution dropwise while vortexing or stirring the buffer.

Application: Once the working solution is prepared, it can be added to your experimental

system.

Mandatory Visualization
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Caption: C16-S1P Storage and Handling Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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